Cas no 155935-25-4 (1H-Indazole,4,5,6,7-tetrahydro-1,3-dimethyl-)

• Product Name: 1H-Indazole,4,5,6,7-tetrahydro-1,3-dimethyl-
• CAS No: 155935-25-4
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 107211
• PubChem ID: 23279519
• Update Time: 2025-04-18

1H-Indazole,4,5,6,7-tetrahydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,4,5,6,7-tetrahydro-1,3-dimethyl-
• 1H-Indazole, 4,5,6,7-tetrahydro-1,3-dimethyl-
• 155935-25-4
• SCHEMBL14752475
• 1,3-dimethyl-4,5,6,7-tetrahydroindazole
• 1,3-Dimethyl-4,5,6,7-tetrahydro-1H-indazole
• 1H-Indazole, 4,5,6,7-tetrahydro-1,3-dimethyl-

• Inchi： 1S/C9H14N2/c1-7-8-5-3-4-6-9(8)11(2)10-7/h3-6H2,1-2H3
• InChI Key： DQCYRLXJSPENPG-UHFFFAOYSA-N
• SMILES： N1(C)C2CCCCC=2C(C)=N1

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 17.82